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Compound of Interest

Compound Name: 2-Bromo-5-hydroxybenzaldehyde

Cat. No.: B118957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-Bromo-5-
hydroxybenzaldehyde, a valuable intermediate in the preparation of various pharmaceutical

agents, including inhibitors of PDE4, BCL-XL, and cancer cell growth.[1][2] The synthesis is

achieved through the electrophilic bromination of 3-hydroxybenzaldehyde.

Physicochemical Properties
A summary of the key physicochemical properties of the starting material and the final product

is provided below for easy reference.
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Property 3-Hydroxybenzaldehyde
2-Bromo-5-
hydroxybenzaldehyde

Molecular Formula C₇H₆O₂ C₇H₅BrO₂

Molecular Weight 122.12 g/mol 201.02 g/mol

Appearance Pale yellow crystalline solid

Pale grey to

white/yellow/brown

solid/powder[1][3]

Melting Point 108-111 °C 130-135 °C[3]

Boiling Point 240 °C 286.7 °C at 760 mmHg[3][4]

Solubility Soluble in water, ethanol, ether

Soluble in chloroform,

dichloromethane, and ethyl

acetate[1][4]

CAS Number 100-83-4 2973-80-0

Experimental Protocol
This protocol is adapted from established literature procedures for the direct bromination of 3-

hydroxybenzaldehyde.[1][5]

Materials and Equipment:

3-hydroxybenzaldehyde

Bromine (Br₂)

Dichloromethane (CH₂Cl₂)

n-heptane

5 L four-necked, round-bottomed flask

Overhead stirrer

Temperature probe
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Dosing funnel

Condenser tube

Brinell funnel

Vacuum drying apparatus

Procedure:

Suspend 120 g (0.98 mol) of 3-hydroxybenzaldehyde in 2400 mL of dichloromethane in the 5

L flask.

Heat the mixture to 35-40 °C with stirring until the starting material is completely dissolved.

Slowly add 52 mL (1.0 mol, 1.02 eq.) of bromine dropwise through the dosing funnel.

Maintain the reaction temperature between 35-38 °C during the addition.

After the addition is complete, stir the reaction mixture at 35 °C overnight.

Cool the mixture to -5 to 0 °C over a period of 2 hours and continue stirring for an additional

hour at this temperature.

Collect the precipitated solid by filtration through a Brinell funnel.

Wash the filter cake with 400 mL of a cold 1:1 mixture of n-heptane and dichloromethane.

Dry the resulting gray solid under vacuum at room temperature.

Expected Yield:

The typical yield for this reaction is approximately 124.3 g (63%).[1][5]

Characterization Data
The identity and purity of the synthesized 2-Bromo-5-hydroxybenzaldehyde can be

confirmed by spectroscopic methods.
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Spectroscopic Data 2-Bromo-5-hydroxybenzaldehyde

¹H NMR (300 MHz, CDCl₃/DMSO-d₆)
δ 10.21 (s, 1H, CHO), 9.58 (s, 1H, OH), 7.81 (s,

1H, aryl-CH), 7.47 (s, 1H, aryl-CH)[6]

¹³C NMR (75.5 MHz, CDCl₃/DMSO-d₆)

δ 190.5 (CO), 153.7 (COH), 136.5 (CH-CBr),

132.3 (C-CO), 117.7 (CBr-CHO), 115.2 (CH),

114.8 (CBr)[6]

Reaction Pathway and Mechanism
The synthesis of 2-Bromo-5-hydroxybenzaldehyde from 3-hydroxybenzaldehyde proceeds

via an electrophilic aromatic substitution reaction. The hydroxyl (-OH) group is an activating,

ortho-, para-directing group, while the aldehyde (-CHO) group is a deactivating, meta-directing

group.[7] The strong activating effect of the hydroxyl group directs the incoming electrophile

(bromine) to the positions ortho and para to it.

Reactants

Reaction Conditions

Product

3-Hydroxybenzaldehyde

Electrophilic Aromatic
Substitution
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Caption: Synthetic pathway for 2-Bromo-5-hydroxybenzaldehyde.

Safety Information
2-Bromo-5-hydroxybenzaldehyde:

Hazards: Harmful if swallowed.[8][9] Very toxic to aquatic life.[8][10]

Precautions: Avoid breathing dust/fume/gas/mist/vapors/spray.[9] Do not get in eyes, on skin,

or on clothing.[9] Wash skin thoroughly after handling.[9] Wear protective gloves/protective

clothing/eye protection/face protection.[9] Avoid release to the environment.[10]

First Aid:

Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell.[9]

Skin Contact: Wash with plenty of water.[11]

Eye Contact: Rinse cautiously with water for several minutes.[11]

Bromine:

Hazards: Causes severe skin burns and eye damage. Fatal if inhaled. Very toxic to aquatic

life.

Precautions: Handle in a well-ventilated fume hood with appropriate personal protective

equipment, including gloves, goggles, and a lab coat.

Dichloromethane:

Hazards: Suspected of causing cancer. Causes skin and serious eye irritation. May cause

drowsiness or dizziness.

Precautions: Handle in a well-ventilated fume hood. Avoid breathing vapors.

Always consult the Safety Data Sheet (SDS) for each chemical before use.[8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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